2-((3-(4-bromophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-chloro-5-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[[3-(4-bromophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C21H14BrClF3N3O2S2/c22-12-2-4-13(5-3-12)29-19(31)18-15(7-8-32-18)28-20(29)33-10-17(30)27-16-9-11(21(24,25)26)1-6-14(16)23/h1-6,9H,7-8,10H2,(H,27,30)
• InChI Key: LEJPCZQSOXJNEL-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C1N=C(N(C2=O)C3=CC=C(C=C3)Br)SCC(=O)NC4=C(C=CC(=C4)C(F)(F)F)Cl
• Molecular Formula: C21H14BrClF3N3O2S2
• Molecular Weight: 576.8 g/mol

Description

2-((3-(4-bromophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-chloro-5-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C21H14BrClF3N3O2S2 and its molecular weight is 576.83. The purity is usually 95%.
BenchChem offers high-quality 2-((3-(4-bromophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-chloro-5-(trifluoromethyl)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-(4-bromophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-chloro-5-(trifluoromethyl)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

The compound demonstrates significant antitumor activity. A study found that derivatives of thieno[3,2-d]pyrimidine, which include the specified compound, showed potent anticancer activity against various human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma, comparable to that of doxorubicin (Hafez & El-Gazzar, 2017).

Antibacterial and Antifungal Properties

This compound has shown potential as an antibacterial and antifungal agent. Studies have reported the synthesis of related thieno[3,2-d]pyrimidine derivatives demonstrating moderate to good activity against gram-positive and gram-negative bacteria, as well as notable antifungal potency (Desai et al., 2008). Another study on thienopyrimidine linked rhodanine derivatives found significant antibacterial potency against various bacterial strains and antifungal potency against selected fungi (Kerru et al., 2019).

Antiasthma Agents

The compound may also be relevant in the development of antiasthma medications. A study involving the synthesis of 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines, which are related to the specified compound, found them to be active as mediator release inhibitors, suggesting potential application in asthma treatment (Medwid et al., 1990).

Anticonvulsant Agents

Furthermore, derivatives of this compound have been explored for their potential as anticonvulsant agents. A study on (4,6-dimethylpyrimidin-2-yl)thio-N-acetamides derivatives, which are structurally related, showed moderate anticonvulsant activity in a pentylenetetrazole-induced seizure model in rats (Severina et al., 2020).